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Compound of Interest

Compound Name: 1-(4-Bromophenyl)piperidine

Cat. No.: B1277246

For laboratory personnel engaged in research and development, the proper disposal of
chemical waste is paramount to ensuring safety and environmental compliance. This guide
provides detailed procedures for the safe disposal of 1-(4-Bromophenyl)piperidine, a
compound classified as a skin and eye irritant.[1][2] Adherence to these protocols is essential
to minimize risks and meet regulatory requirements.

Hazard Identification and Safety Precautions

1-(4-Bromophenyl)piperidine is designated as causing skin and serious eye irritation.[1]
Therefore, stringent safety measures must be observed during its handling and disposal.

Personal Protective Equipment (PPE): Before handling the compound, personnel must be
equipped with the following PPE:

» Protective gloves: To prevent skin contact.
o Eye protection: Safety glasses or goggles to shield from splashes.

o Face protection: A face shield may be necessary for larger quantities or when there is a
significant risk of splashing.

Safe Handling Practices:

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
any dust or vapors.[3]
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e Avoid direct contact with skin, eyes, and clothing.[1]
e Wash hands thoroughly after handling the chemical.[1][4]

Quantitative Data

The following table summarizes key quantitative data for 1-(4-Bromophenyl)piperidine and
related compounds.

Property Value Source
Molecular Formula C11H14BrN TCI Chemicals
CAS Number 22148-20-5 TCI Chemicals
Hazard Statements H315, H319 TCI Chemicals
Water Hazard Class (WGK) 1 (Slightly hazardous to water)  Carl ROTH

Step-by-Step Disposal Protocol

The disposal of 1-(4-Bromophenyl)piperidine must be conducted in accordance with local
and national regulations.[1] The following steps provide a general framework for its proper
disposal:

o Waste Segregation:

o Collect waste 1-(4-Bromophenyl)piperidine and any materials contaminated with it (e.qg.,
filter paper, gloves, paper towels) in a designated, clearly labeled, and sealed waste
container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's waste management guidelines.

o Container Labeling:

o The waste container must be labeled with the full chemical name: "Waste 1-(4-
Bromophenyl)piperidine".
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o Include appropriate hazard symbols (e.g., irritant).

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area designated for hazardous waste.

o Keep the container tightly closed to prevent leaks or spills.
e Engage a Licensed Waste Disposal Company:

o Disposal of 1-(4-Bromophenyl)piperidine must be entrusted to a licensed and qualified
hazardous waste disposal company.[1][2]

o Provide the disposal company with the Safety Data Sheet (SDS) for 1-(4-
Bromophenyl)piperidine to ensure they have all the necessary information for safe
handling and disposal.

e Documentation:

o Maintain a detailed record of the waste, including the quantity, date of generation, and the
date it was handed over to the disposal company. This is crucial for regulatory compliance.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

» Skin Contact: Immediately wash the affected area with plenty of water.[1][2] If skin irritation
occurs, seek medical attention.[1]

» Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical
advice/attention.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]

o Spill Cleanup:
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o Wear appropriate PPE.

o For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and
place it in the designated hazardous waste container.

o Prevent the spill from entering drains.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-(4-Bromophenyl)piperidine.
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Caption: Disposal workflow for 1-(4-Bromophenyl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

